Cas no 80615-54-9 (3-Acetylamino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester)

• Product Name: 3-Acetylamino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester
• CAS No: 80615-54-9
• MF: C₈H₈N₂O₅S
• MW: 244.224520683289
• MDL: MFCD11616107
• CID: 707736
• PubChem ID: 12940022
• Update Time: 2025-04-19

3-Acetylamino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-(acetylamino)-5-nitro-, methyl ester
• Methyl 3-(acetylamino)-5-nitrothiophene-2-carboxylate
• methyl 3-acetamido-5-nitrothiophene-2-carboxylate
• 2-carbomethoxy-3-acetamido-5-nitro-thiophene
• 3-Acetylamino-5-nitrothiophene-2-carboxylic acid methyl ester
• AS-71915
• CS-0061067
• 80615-54-9
• MFCD11616107
• DTXSID90513513
• SCHEMBL10746173
• Methyl3-acetamido-5-nitrothiophene-2-carboxylate
• AKOS027427638
• W18388
• 3-Acetylamino-5-nitro-thiophene-2-carboxylic Acid Methyl Ester

• MDL： MFCD11616107
• Inchi： 1S/C8H8N2O5S/c1-4(11)9-5-3-6(10(13)14)16-7(5)8(12)15-2/h3H,1-2H3,(H,9,11)
• InChI Key： DJPJTIGJPWASOS-UHFFFAOYSA-N
• SMILES： S1C(=CC(=C1C(=O)OC)NC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.01500
• Monoisotopic Mass: 244.01539253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 129.46000
• LogP: 1.99750